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Compound of Interest

Compound Name: 2-lodobiphenyl

Cat. No.: B1664525

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the use of 2-lodobiphenyl, ensuring the protection of personnel and
the integrity of your work.

Essential Safety Information at a Glance

The following table summarizes the key quantitative data and hazard information for 2-
lodobiphenyl.
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Property Value Reference
CAS Number 2113-51-1 [1]
Molecular Formula Ci2Hol [1]
Molecular Weight 280.10 g/mol [1]
Appearance Clear colorless to yellow liquid [2]
Boiling Point 300 °C [2]
Density 1.59 g/mL at 25 °C [2]

H315: Causes skin

irritationH319: Causes serious
Hazard Statements o

eye irritationH335: May cause

respiratory irritation

Signal Word Warning

Operational Plan: From Preparation to Disposal

Adherence to a strict operational plan is critical for minimizing risks associated with 2-
lodobiphenyl.

Engineering Controls and Preparation

» Ventilation: Always handle 2-lodobiphenyl in a well-ventilated area. A certified chemical
fume hood is required.

o Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and have been tested within the last month. A spill kit appropriate for solid
and liquid chemical spills should be available in the laboratory.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is necessary to prevent exposure.
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PPE Category Specification Rationale

Nitrile or Neoprene gloves. )
_ Prevents skin contact and
Hand Protection Inspect for tears or S
] irritation.
degradation before each use.

] Protects against splashes that
) Chemical splash goggles or a )
Eye Protection _ can cause serious eye
full-face shield.[3]

irritation.
] A flame-resistant lab coat, Protects skin and personal
Body Protection ) o
worn fully buttoned. clothing from contamination.

A NIOSH-approved respirator
) ) with an organic vapor cartridge  Prevents respiratory irritation
Respiratory Protection ) ]
is recommended if not handled  from dust or vapors.

in a fume hood.

Handling and Storage

e Handling: Avoid direct contact with the skin and eyes. Prevent the formation of dust and
aerosols. Use non-sparking tools.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and open flames.[2]

Spill Response Protocol

In the event of a spill, a swift and informed response is crucial.
o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

o Assess the Spill: Determine the extent of the spill. For large or unmanageable spills, contact
your institution's emergency response team.

o Don Appropriate PPE: Before attempting to clean a small, manageable spill, don the full PPE
as outlined above.
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Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material (e.g., vermiculite, sand, or commercial sorbent pads).

Clean-Up:

o For Liquid Spills: Gently cover the spill with absorbent material. Once fully absorbed, use
non-sparking scoops to collect the material into a designated, labeled waste container.

o For Solid Spills: Carefully sweep the solid material, avoiding the creation of dust, and
place it into a labeled waste container.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
acetone), followed by soap and water. Place all cleaning materials into the hazardous waste
container.

Waste Disposal: Seal and label the waste container for hazardous waste pickup.

Disposal Plan

Proper disposal is critical to prevent environmental contamination.

Waste Segregation: All materials contaminated with 2-lodobiphenyl, including gloves,
absorbent materials, and empty containers, must be collected in a dedicated, clearly labeled
hazardous waste container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name "2-lodobiphenyl."

Disposal Method: Due to its halogenated nature, 2-lodobiphenyl should be disposed of via
incineration at a licensed hazardous waste facility.[4][5] This method is preferred to prevent
the formation of toxic byproducts such as dioxins and furans.[4][5] Contact your institution's
Environmental Health and Safety (EHS) office for specific procedures and to schedule a
waste pickup.

Emergency First Aid Procedures

Immediate and appropriate first aid can significantly mitigate the effects of accidental exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, seek medical attention.

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Workflow for Safe Handling of 2-lodobiphenyl

The following diagram illustrates the logical workflow for the safe handling of 2-lodobiphenyl,

from initial preparation to final disposal.
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Safe Handling Workflow for 2-lodobiphenyl

Preparation
- Verify Fume Hood Function
- Assemble PPE
- Prepare Spill Kit

Handling
- Don Full PPE
- Work within Fume Hood

- Use Non-Sparking Tools

Exposure Event

Spill Event

Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area

Generate Waste

Spill Response
- Evacuate & Alert
- Contain & Clean

- Decontaminate

First Aid
- Follow Specific Procedures
- Seek Medical Attention

Waste Collection
- Segregate Contaminated Materials
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- Label Hazardous Waste Container Il
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Disposal
- Contact EHS
- Incineration at Licensed Facility

Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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